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Compound of Interest

Compound Name: Triallyl citrate

CAS No.: 6299-73-6

Cat. No.: B1581308 Get Quote

CAS: 6299-73-6 | Formula: C₁₅H₂₀O₇ | Function: Crosslinker / Co-agent

Part 1: Executive Summary & Chemical Architecture
Triallyl Citrate (TAC) is a tri-functional allyl ester derived from citric acid and allyl alcohol.

Unlike its saturated counterpart Triethyl Citrate (a common plasticizer), TAC possesses three

reactive allyl groups (

). This architecture allows it to function as a high-efficiency crosslinking agent and co-agent in
free-radical polymerization.

Critical Distinction
Triethyl Citrate (TEC): Saturated. Plasticizer.[1] Food/Pharma safe. (Non-reactive).

Triallyl Citrate (TAC): Unsaturated.[1][2] Crosslinker. Polymer synthesis. (Highly Reactive).

Chemical Synthesis Pathway
TAC is synthesized via the direct esterification of citric acid with allyl alcohol, typically using an

acid catalyst (e.g., p-toluenesulfonic acid) and azeotropic water removal to drive the

equilibrium.
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Figure 1: Synthesis of Triallyl Citrate via acid-catalyzed esterification.

Part 2: The Mechanism of Cyclopolymerization
To use TAC effectively, one must understand its polymerization kinetics. Unlike simple divinyl

monomers, TAC undergoes cyclopolymerization.

The "Delayed Gelation" Effect
Research by Matsumoto et al. established that TAC does not simply crosslink chains

immediately.

Intramolecular Cyclization: An allyl radical on a growing chain attacks a pendant allyl group

on the same monomer unit, forming a cyclic loop (lactone-like structure).

Intermolecular Propagation: The radical attacks a different monomer, extending the chain.

Why this matters: High rates of cyclization consume double bonds without forming crosslinks

between chains. This delays the "gel point" (the moment the mixture solidifies), allowing for

better flow and mold filling before the material sets. This makes TAC superior to some acrylates

for complex molding.
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Figure 2: Kinetic competition between cyclization and crosslinking in TAC polymerization.

Part 3: Applications & Protocols
Rubber & Elastomer Curing (Co-agent)
TAC acts as a co-agent in peroxide-cured elastomers (e.g., EPDM, NBR). It boosts the

crosslink density, improving modulus and heat resistance.
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Protocol: Peroxide Curing of EPDM with TAC

Objective: Increase tensile modulus without scorching.

Base Formulation:

EPDM Rubber: 100 phr

Carbon Black (N550): 50 phr

Dicumyl Peroxide (DCP): 2-4 phr

Triallyl Citrate (TAC): 1-3 phr

Procedure:

Mixing: Mix EPDM and Carbon Black in a Banbury mixer at 100°C.

Addition: Cool to 60°C. Add DCP and TAC on a two-roll mill. Note: TAC is a liquid; ensure it is

dispersed into the filler or added slowly to prevent slippage.

Curing: Compression mold at 160°C for

(optimal cure time determined by rheometer).

Result: The allyl groups of TAC homopolymerize and graft onto the EPDM backbone,

creating rigid crosslink nodes.

Surface Crosslinking of Superabsorbent Polymers
(SAPs)
TAC is used to crosslink the surface of hydrogel particles (e.g., polyacrylic acid). This creates a

"core-shell" structure: a soft core for high capacity and a rigid shell to prevent "gel blocking"

(where swollen particles fuse and block liquid flow).

Protocol: Surface Modification

Base Polymer: Pre-dried Poly(acrylic acid) particles (sieved to 150–850 µm).
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Solution: Dissolve TAC (0.1–0.5 wt% relative to polymer) in a mix of Ethanol/Water (1:1).

Coating: Spray solution onto agitated polymer particles.

Curing: Heat treated at 180°C for 30–60 minutes.

Mechanism: The high temperature drives the transesterification or radical grafting of TAC

onto the carboxylic acid groups of the SAP surface.

Pharmaceutical Hydrogels
While TEC is a plasticizer, TAC is used to synthesize biodegradable hydrogels. The citrate

backbone is metabolically compatible (Krebs cycle), making TAC-crosslinked networks suitable

for drug delivery scaffolds.

Key Advantage: The ester linkages in TAC are hydrolytically unstable over time, allowing the

hydrogel to degrade into citric acid and allyl alcohol derivatives (which must be assessed for

toxicity, but the citrate core is safe).

Part 4: Data Summary & Safety
Comparative Properties of Allyl Crosslinkers

Property
Triallyl Citrate
(TAC)

Triallyl
Isocyanurate
(TAIC)

Triallyl Cyanurate
(TACy)

CAS 6299-73-6 1025-15-6 101-37-1

State (RT) Liquid
Liquid/Solid (MP

~24°C)
Solid (MP ~27°C)

Reactivity
Moderate

(Cyclopolymerizes)

High (Thermal

Stability)
High (Fast Cure)

Primary Use
Specialty Rubber,

Hydrogels

Wire & Cable, Solar

EVA

General Rubber,

Plastics

Toxicity Low (Irritant) Low Low
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Safety & Handling (SDS Highlights)
Hazards: Skin and eye irritant.[3][4] Harmful if swallowed.

Storage: Store in cool, dry place away from radical initiators (peroxides) to prevent

premature polymerization.

Incompatibility: Strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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